3-Nitro-1-pyrenol
3-Nitro-1-pyrenol
Brand Name:
Vulcanchem
CAS No.:
86674-49-9
VCID:
VC0122722
InChI:
InChI=1S/C16H9NO3/c18-14-8-13(17(19)20)11-6-4-9-2-1-3-10-5-7-12(14)16(11)15(9)10/h1-8,18H
SMILES:
C1=CC2=C3C(=C1)C=CC4=C(C=C(C(=C43)C=C2)[N+](=O)[O-])O
Molecular Formula:
C16H9NO3
Molecular Weight:
263.25 g/mol
3-Nitro-1-pyrenol
CAS No.: 86674-49-9
Reference Standards
VCID: VC0122722
Molecular Formula: C16H9NO3
Molecular Weight: 263.25 g/mol
| CAS No. | 86674-49-9 |
|---|---|
| Product Name | 3-Nitro-1-pyrenol |
| Molecular Formula | C16H9NO3 |
| Molecular Weight | 263.25 g/mol |
| IUPAC Name | 3-nitropyren-1-ol |
| Standard InChI | InChI=1S/C16H9NO3/c18-14-8-13(17(19)20)11-6-4-9-2-1-3-10-5-7-12(14)16(11)15(9)10/h1-8,18H |
| Standard InChIKey | BOQCPFGCIYLAGN-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=C(C(=C43)C=C2)[N+](=O)[O-])O |
| Canonical SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=C(C(=C43)C=C2)[N+](=O)[O-])O |
| Synonyms | 1-Hydroxy-3-nitropyrene; 1-Nitro-3-hydroxypyrene; 1-Nitropyren-3-ol; 3-Hydroxy-1-nitropyrene |
| PubChem Compound | 104936 |
| Last Modified | Nov 11 2021 |
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